Cas no 107454-28-4 (3-(4-methylphenyl)pyridin-2-ylmethanamine)
3-(4-methylphenyl)pyridin-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinemethanamine, 3-(4-methylphenyl)-
- 3-(4-methylphenyl)pyridin-2-ylmethanamine
- EN300-9282842
- SCHEMBL9656885
- 107454-28-4
- [3-(4-methylphenyl)pyridin-2-yl]methanamine
-
- MDL: MFCD16482927
- Inchi: 1S/C13H14N2/c1-10-4-6-11(7-5-10)12-3-2-8-15-13(12)9-14/h2-8H,9,14H2,1H3
- InChI Key: ZQCHMAVJFZIRKF-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1CN)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 198.115698455Da
- Monoisotopic Mass: 198.115698455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.9Ų
3-(4-methylphenyl)pyridin-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9282842-0.05g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 0.05g |
$1140.0 | 2025-03-21 | |
| Enamine | EN300-9282842-0.1g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 0.1g |
$1195.0 | 2025-03-21 | |
| Enamine | EN300-9282842-0.25g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 0.25g |
$1249.0 | 2025-03-21 | |
| Enamine | EN300-9282842-0.5g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 0.5g |
$1302.0 | 2025-03-21 | |
| Enamine | EN300-9282842-1.0g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 1.0g |
$1357.0 | 2025-03-21 | |
| Enamine | EN300-9282842-2.5g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 2.5g |
$2660.0 | 2025-03-21 | |
| Enamine | EN300-9282842-5.0g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 5.0g |
$3935.0 | 2025-03-21 | |
| Enamine | EN300-9282842-10.0g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 95.0% | 10.0g |
$5837.0 | 2025-03-21 | |
| Enamine | EN300-9282842-1g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 1g |
$1357.0 | 2023-09-01 | ||
| Enamine | EN300-9282842-5g |
[3-(4-methylphenyl)pyridin-2-yl]methanamine |
107454-28-4 | 5g |
$3935.0 | 2023-09-01 |
3-(4-methylphenyl)pyridin-2-ylmethanamine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(4-methylphenyl)pyridin-2-ylmethanamine
Recent Advances in the Study of 3-(4-methylphenyl)pyridin-2-ylmethanamine (CAS: 107454-28-4)
3-(4-methylphenyl)pyridin-2-ylmethanamine (CAS: 107454-28-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.
One of the key areas of investigation has been the compound's interaction with biological targets, particularly in the central nervous system. Preliminary studies suggest that 3-(4-methylphenyl)pyridin-2-ylmethanamine exhibits affinity for specific neurotransmitter receptors, which could explain its potential efficacy in treating neurological disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to elucidate these interactions, offering insights into its binding modes and selectivity profiles.
In addition to its pharmacological potential, recent work has focused on optimizing the synthetic routes for 3-(4-methylphenyl)pyridin-2-ylmethanamine. Novel catalytic methods and green chemistry approaches have been developed to enhance yield and purity while minimizing environmental impact. These advancements are critical for scaling up production and ensuring the compound's viability for clinical applications.
Another significant development is the exploration of 3-(4-methylphenyl)pyridin-2-ylmethanamine as a scaffold for designing derivatives with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance bioavailability and reduce off-target effects. These findings pave the way for the development of next-generation therapeutics based on this chemical framework.
Despite these promising advances, challenges remain in translating the compound's potential into clinical success. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring 3-(4-methylphenyl)pyridin-2-ylmethanamine-based therapies to market.
In conclusion, 3-(4-methylphenyl)pyridin-2-ylmethanamine (CAS: 107454-28-4) represents a compelling area of study in chemical biology and medicinal chemistry. Its unique properties and versatile applications make it a valuable candidate for future drug development. Continued research and innovation will be crucial to unlocking its full therapeutic potential.
107454-28-4 (3-(4-methylphenyl)pyridin-2-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)